Cas no 876-20-0 (2-Phenylethyl-1,1,2,2-d4-amine)

• Product Name: 2-Phenylethyl-1,1,2,2-d4-amine
• CAS No: 876-20-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 2196532
• PubChem ID: 33658
• Update Time: 2025-04-21

2-Phenylethyl-1,1,2,2-d4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylethyl-1,1,2,2-d4-amine
• 2,5-diethyl phenol
• Phenol, 2,5-diethyl-
• 2,5diethylphenol
• SCHEMBL593741
• 876-20-0
• UNII-XQ1WLB600M
• NS00010672
• DTXSID601043546
• MB23814
• XQ1WLB600M
• 2,5-Diethylphenol

• Inchi： 1S/C10H14O/c1-3-8-5-6-9(4-2)10(11)7-8/h5-7,11H,3-4H2,1-2H3
• InChI Key： AQFCDVGUEQOTAC-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CC)CC

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: White solid
• Density: 0.997 g/mL at 25 °C
• Boiling Point: 197-200 °C(lit.)

2-Phenylethyl-1,1,2,2-d4-amine Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids